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Compound of Interest

Compound Name: 1-Chloro-3-phenoxypropan-2-ol

CAS No.: 4769-73-7

Cat. No.: B1266388

Get Quote

Executive Safety & Identity Summary
Before initiating any disposal workflow, you must positively identify the material and its specific

hazards. 1-Chloro-3-phenoxypropan-2-ol is a halogenated ether intermediate, often used in

the synthesis of muscle relaxants (e.g., Chlorphenesin) and as a cross-linking promoter.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1266388#bc-rfq
https://www.benchchem.com/product/b1266388/docs?utm_src=pdf-body#1-chloro-3-phenoxypropan-2-ol-proper-disposal-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification

Chemical Name 1-Chloro-3-phenoxypropan-2-ol

CAS Number 4769-73-7

Molecular Formula C₉H₁₁ClO₂

Flash Point
~141°C (286°F) – Combustible, not Flammable

(RCRA)

Boiling Point ~310°C

Solubility
Low water solubility; soluble in organic solvents

(DMSO, Methanol).[1][2][3][4]

GHS Hazards
Warning H315 (Skin Irrit.), H319 (Eye Irrit.),

H335 (Resp.[1] Irrit.)

RCRA Status
Non-Listed (Not P or U listed).[1] However, must

be managed as Halogenated Organic Waste.

Pre-Disposal Assessment: The "Halogen Rule"
Core Directive: Although 1-Chloro-3-phenoxypropan-2-ol does not meet the federal RCRA

definition of "Ignitable" (D001) due to its high flash point, and is not a listed waste, it must be

managed as Halogenated Solvent Waste.[1]

Why this matters (The Science of Cost & Safety):

Incineration Chemistry: Halogenated compounds release acid gases (HCl) upon combustion.

They require specialized high-temperature incinerators equipped with acid scrubbers.

Cost Causality: Mixing this compound with non-halogenated solvents (like Acetone or

Ethanol) contaminates the entire bulk stream, forcing the waste vendor to treat the whole

volume as halogenated. This can triple your facility’s disposal costs.

Regulatory Trap: Many state regulations (e.g., California Title 22) regulate organic halides

more strictly than federal RCRA rules. Always default to the stricter "Halogenated"

classification.
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Waste Stream Decision Tree

Waste Generation:
1-Chloro-3-phenoxypropan-2-ol

Is it mixed with other solvents?

Analyze Mixture Components

Yes

STREAM A: Halogenated Organic Waste
(High Cost Stream)

No (Pure Substance)

Does mixture contain >1% 
other Halogens (DCM, Chloroform)?

Yes No (But contains Cl-Phenoxy)

STREAM B: Non-Halogenated Waste
(Do NOT use for this chemical)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 1-Chloro-3-phenoxypropan-2-ol. Note that the

presence of the chlorine atom automatically forces this into the Halogenated stream,

regardless of co-solvents.

Operational Disposal Protocol
Follow this self-validating workflow to ensure compliance and safety.

Step 1: Container Selection & Preparation
Material: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if the

waste is acidic or if the compound has degraded (releasing HCl).
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Venting: Ensure the cap is vented if there is any risk of reaction with co-solvents, though the

pure compound is stable.

Labeling: Apply a hazardous waste label before the first drop enters the container.[5]

Primary Constituent: "1-Chloro-3-phenoxypropan-2-ol"[1][2][3][4][6][7]

Hazard Checkbox: "Toxic", "Irritant".[8]

Stream ID: "Halogenated Organic".[5]

Step 2: Accumulation & Storage
Segregation: Store in the Halogenated Solvents satellite accumulation area.

Incompatibility: Keep physically separate from:

Strong Oxidizers: (Nitric acid, Peroxides) – Risk of violent reaction.

Strong Bases: (Sodium Hydroxide) – Can induce dehydrohalogenation or polymerization.

Time Limit: Do not exceed 90 days (for Large Quantity Generators) or 180 days (for Small

Quantity Generators) of accumulation.

Step 3: Final Disposal (Vendor Handoff)
Profile: Ensure your waste profile lists the halogen content (Chlorine).

Method: The only acceptable destruction method is High-Temperature Incineration at a

permitted TSDF (Treatment, Storage, and Disposal Facility).

Prohibited:

NO Sewer disposal (Aquatic toxicity risk).

NO Evaporation in fume hoods.

NO Trash disposal (Solidified or liquid).
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Emergency Spill Response
If containment fails, execute this immediate response plan.

Phase Action Protocol

1. Secure

Evacuate the immediate area. Alert nearby

personnel. Don PPE (Nitrile gloves, Safety

Goggles, Lab Coat).

2. Contain

Do not let the spill enter floor drains.[1] Dyke the

spill using vermiculite, dry sand, or chemically

inert absorbent pads.

3.[1] Absorb

Cover the liquid completely.[1] 1-Chloro-3-

phenoxypropan-2-ol is viscous; allow 5-10

minutes for absorption.[1]

4. Collect

Scoop absorbed material into a wide-mouth

HDPE jar. Label as "Debris contaminated with

1-Chloro-3-phenoxypropan-2-ol".[1]

5. Decontaminate

Scrub the surface with a soap/water solution.[1]

Collect the rinsate into the same waste

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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